Cas no 2034597-06-1 (3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2-phenoxyethyl)urea)

• Product Name: 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2-phenoxyethyl)urea
• CAS No: 2034597-06-1
• MF: C₁₇H₂₀N₂O₃S
• MW: 332.417303085327
• CID: 5553359
• PubChem ID: 91817455
• Update Time: 2025-10-28

3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2-phenoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(5-acetylthiophen-2-yl)ethyl]-3-(2-phenoxyethyl)urea
• 2034597-06-1
• 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2-phenoxyethyl)urea
• AKOS025324776
• F6518-2565
• 1-(2-(5-acetylthiophen-2-yl)ethyl)-3-(2-phenoxyethyl)urea

• Inchi： 1S/C17H20N2O3S/c1-13(20)16-8-7-15(23-16)9-10-18-17(21)19-11-12-22-14-5-3-2-4-6-14/h2-8H,9-12H2,1H3,(H2,18,19,21)
• InChI Key： IPNRICHXVXMEDT-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1CCNC(NCCOC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 332.11946368g/mol
• Monoisotopic Mass: 332.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.7Ų

Additional information on 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2-phenoxyethyl)urea

3-[2-(5-Acetylthiophen-2-yl)ethyl]-1-(2-phenoxyethyl)urea: A Comprehensive Overview

3-[2-(5-Acetylthiophen-2-yl)ethyl]-1-(2-phenoxyethyl)urea, identified by the CAS registry number 2034597-06-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and potential bioactivity, has garnered attention for its potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements related to this compound.

The molecular structure of 3-[2-(5-Acetylthiophen-2-yl)ethyl]-1-(2-phenoxyethyl)urea is a testament to the intricate design possible in organic chemistry. The molecule comprises a urea core, which serves as a central connecting unit between two distinct substituents: a 5-acetylthiophene moiety and a phenoxyethyl group. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and ability to participate in various chemical reactions. The acetyl group attached to the thiophene further enhances the molecule's reactivity and selectivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiophene derivative. Recent studies have explored novel synthetic pathways that improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the key intermediates efficiently. These advancements not only streamline the synthesis but also align with the growing demand for sustainable chemical processes.

In terms of pharmacological properties, 3-[2-(5-Acetylthiophen-2-yl)ethyl]-1-(2-phenoxyethyl)urea has shown promising activity in vitro against various enzyme targets. Its urea moiety is particularly effective in mimicking peptide bonds, making it a valuable component in peptide-based drug design. Recent studies have highlighted its potential as an inhibitor of kinases involved in cancer progression, suggesting its role in anticancer therapy.

Beyond pharmacology, this compound has also found applications in material science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for gas storage, catalysis, and sensing technologies.

In conclusion, 3-[2-(5-Acetylthiophen-2-yl)ethyl]-1-(2-phenoxyethyl)urea (CAS No. 2034597-06-1) stands as a prime example of how organic chemistry continues to drive innovation across multiple disciplines. With ongoing research exploring its synthetic optimization and biological applications, this compound is poised to make significant contributions to both medicine and materials science.